N'-[(4-chloro-3-nitrophenyl)sulfonyl]-2-hydroxybenzohydrazide

• IUPAC Name: N'-(4-chloro-3-nitrophenyl)sulfonyl-2-hydroxybenzohydrazide
• InChI: InChI=1S/C13H10ClN3O6S/c14-10-6-5-8(7-11(10)17(20)21)24(22,23)16-15-13(19)9-3-1-2-4-12(9)18/h1-7,16,18H,(H,15,19)
• InChI Key: HSORMARYCBRVML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNS(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])O
• Molecular Formula: C13H10ClN3O6S
• Molecular Weight: 371.75 g/mol

Description

N'-[(4-chloro-3-nitrophenyl)sulfonyl]-2-hydroxybenzohydrazide, also known as N-(4-chloro-3-nitrobenzenesulfonyl)-2-hydroxybenzohydrazide, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme carbonic anhydrase, which plays a crucial role in many physiological processes.

Mechanism of Action

N'-[(4-chloro-3-nitrophenyl)sulfonyl]-2-hydroxybenzohydrazide inhibits carbonic anhydrase by binding to the zinc ion at the active site of the enzyme. The compound forms a covalent bond with the zinc ion, which is essential for the catalytic activity of the enzyme. This leads to the inhibition of the enzyme's activity, which results in a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide.
Biochemical and Physiological Effects:
Inhibition of carbonic anhydrase by this compound has been shown to have various biochemical and physiological effects. It has been shown to reduce intraocular pressure in the eye, which makes it a potential treatment for glaucoma. It has also been shown to have anticonvulsant activity, which makes it a potential treatment for epilepsy. In addition, it has been shown to inhibit the growth of cancer cells in vitro, which makes it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

N'-[(4-chloro-3-nitrophenyl)sulfonyl]-2-hydroxybenzohydrazide has several advantages and limitations for lab experiments. One advantage is that it is a potent inhibitor of carbonic anhydrase, which makes it a useful tool for studying the enzyme's function. Another advantage is that it is relatively stable and can be stored for long periods of time. One limitation is that it is toxic and can be harmful if not handled properly. Another limitation is that it can interfere with other enzymes and proteins, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research on N'-[(4-chloro-3-nitrophenyl)sulfonyl]-2-hydroxybenzohydrazide. One direction is to explore its potential as a therapeutic agent for various diseases such as glaucoma, epilepsy, and cancer. Another direction is to study its mechanism of action in more detail, which can provide insights into the function of carbonic anhydrase and its role in various physiological processes. Another direction is to develop more potent and selective inhibitors of carbonic anhydrase, which can have therapeutic potential in the treatment of various diseases.

Scientific Research Applications

N'-[(4-chloro-3-nitrophenyl)sulfonyl]-2-hydroxybenzohydrazide has been widely used in scientific research as a potent inhibitor of carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. It plays a crucial role in many physiological processes such as acid-base balance, respiration, and ion transport. Inhibition of carbonic anhydrase has been shown to have therapeutic potential in the treatment of various diseases such as glaucoma, epilepsy, and cancer.